Cas no 935888-06-5 ((2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-3-methoxypropanoic acid)

• Product Name: (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-3-methoxypropanoic acid
• CAS No: 935888-06-5
• MF: C₂₃H₂₆N₂O₇
• MW: 442.461746692657
• CID: 6575454
• PubChem ID: 165879370
• Update Time: 2025-05-24

(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-3-methoxypropanoic acid
• (2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-3-methoxypropanoic acid
• 935888-06-5
• EN300-1571074

• Inchi： 1S/C23H26N2O7/c1-30-12-19(21(26)24-20(13-31-2)22(27)28)25-23(29)32-11-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-20H,11-13H2,1-2H3,(H,24,26)(H,25,29)(H,27,28)/t19-,20-/m0/s1
• InChI Key： RHJHBLRRSNGLCW-PMACEKPBSA-N
• SMILES： O(C(N[C@H](C(N[C@H](C(=O)O)COC)=O)COC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 442.17400117g/mol
• Monoisotopic Mass: 442.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 123Ų

Additional information on (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-3-methoxypropanoic acid

Compound CAS No. 935888-06-5: A Comprehensive Overview

The compound with CAS No. 935888-06-5, named (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-3-methoxypropanoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and biochemistry. This compound is characterized by its complex structure, which includes a fluoren-9-yl group, a methoxycarbonyl amino group, and two methoxy substituents on the propanoic acid backbone. Its stereochemistry is defined by the two (S) configurations at the second carbon atom, making it a chiral molecule with specific optical properties.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. The fluoren-9-yl group, in particular, has been shown to enhance the stability and solubility of molecules in various solvents, making it a valuable component in drug delivery systems. Additionally, the presence of the methoxycarbonyl amino group suggests potential applications in peptide synthesis and as a building block for more complex biomolecules.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the fluorenylmethoxycarbonyl (Fmoc) reagent. This reagent is then coupled with an appropriate amino acid derivative to form the desired product. The stereochemistry of the compound is carefully controlled during the synthesis to ensure high enantiomeric purity, which is crucial for its intended applications.

One of the most promising areas for this compound is in the field of peptide-based drug development. The Fmoc group is widely used as a protecting group in solid-phase peptide synthesis (SPPS), where it plays a critical role in ensuring the efficiency and accuracy of peptide assembly. The use of this compound as an Fmoc derivative has been shown to improve the yield and quality of synthesized peptides, making it an invaluable tool in modern drug discovery.

Beyond its role in peptide synthesis, this compound has also been explored for its potential in biomedical imaging and diagnostics. The unique electronic properties of the fluorenyl group enable it to act as a fluorescent probe, allowing for real-time monitoring of biochemical processes at the molecular level. Recent research has demonstrated its ability to bind selectively to certain proteins and enzymes, making it a candidate for use in diagnostic assays and imaging agents.

In terms of structural characterization, this compound has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided detailed insights into its molecular geometry and stereochemical arrangement, which are essential for understanding its functional properties.

The stability and reactivity of this compound under various conditions have also been investigated. It has been found to be stable under physiological conditions, making it suitable for biomedical applications. However, under certain acidic or basic conditions, it undergoes selective cleavage reactions that can be exploited for controlled drug release mechanisms.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve its scalability and reduce production costs. Additionally, efforts are being made to explore its potential in other areas such as nanotechnology and material science, where its unique properties could lead to innovative applications.

In conclusion, (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-3-methoxypropanoic acid (CAS No. 935888-06-5) is a versatile and highly functional molecule with wide-ranging applications in chemistry and biochemistry. Its unique structure and properties make it an invaluable tool in modern scientific research, particularly in drug discovery, diagnostics, and materials science.